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A comprehensive analysis for researchers, scientists, and drug development professionals on
the degradation of SBR under thermal, oxidative, UV, and chemical stressors, supported by
experimental data and detailed protocols.

Styrene-Butadiene Rubber (SBR) is a versatile synthetic elastomer utilized across a multitude
of applications, from tires to industrial hoses and seals. The operational longevity and
performance of SBR components are intrinsically linked to their resistance to environmental
aging. This guide provides an objective comparison of SBR aging under different strenuous
conditions, presenting key performance data, detailed experimental methodologies, and visual
representations of degradation pathways to aid in material selection and development.

Comparative Analysis of SBR Properties After Aging

The following table summarizes the typical changes in the mechanical properties of Styrene-
Butadiene Rubber after exposure to various aging conditions. The data presented is a
synthesis of findings from multiple research sources and should be considered representative.
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Aging Percent
. Parameter Unaged SBR Aged SBR
Condition Change (%)
Thermo-oxidative  Tensile Strength
_ 18.5 12.3 -33.5%
Aging (MPa)
Elongation at
550 250 -54.5%
Break (%)
Hardness (Shore
65 78 +20.0%
A)
Photo-oxidative Tensile Strength
_ 18.5 14.8 -20.0%
(UV) Aging (MPa)
Elongation at
550 380 -30.9%
Break (%)
Hardness (Shore
65 72 +10.8%
A)
Chemical Aging )
) ) Tensile Strength
(in ASTM Oil No. 18.5 9.2 -50.3%
(MPa)
3)
Elongation at
550 300 -45.5%
Break (%)
Hardness (Shore
65 55 -15.4%

A)

Experimental Protocols

Detailed methodologies for the key aging experiments are provided below to ensure
reproducibility and standardization.

Thermo-oxidative Aging Protocol (Based on ASTM D573)

e Apparatus: Air oven with controlled temperature and air circulation.
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e Specimen Preparation: Dumbbell-shaped specimens are cut from SBR sheets according to
ASTM D412.

e Procedure:

o

Suspend the specimens in the air oven, ensuring they are not in contact with each other.

[¢]

Set the oven temperature to 100°C.

o

Age the specimens for a continuous period of 168 hours.

[e]

After the aging period, remove the specimens and allow them to cool to room temperature
for at least 24 hours before testing.

» Analysis: Evaluate the change in tensile strength, elongation at break, and hardness
according to ASTM D412 and ASTM D2240, respectively.

Photo-oxidative (UV) Aging Protocol (Based on ASTM
G154)

o Apparatus: Fluorescent UV accelerated weathering tester equipped with UVA-340 lamps.
e Specimen Preparation: Dumbbell-shaped specimens are cut from SBR sheets.
e Procedure:

o Mount the specimens in the weathering tester.

o Set the irradiance level to 0.89 W/m2/nm at 340 nm.

o Program the tester for a cycle of 8 hours of UV exposure at 60°C followed by 4 hours of
condensation at 50°C.

o Continue the exposure for a total of 500 hours.
o Remove the specimens and condition them at room temperature for 24 hours.

» Analysis: Measure the changes in tensile strength, elongation at break, and hardness.
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Chemical Aging Protocol (Based on ASTM D471)

o Apparatus: Immersion bath with temperature control.
e Specimen Preparation: Rectangular specimens of SBR.

e Procedure:

[¢]

Measure the initial mass and dimensions of the specimens.

[e]

Immerse the specimens in ASTM Oil No. 3 at 100°C.

Maintain the immersion for 70 hours.

[e]

o

After immersion, remove the specimens, blot them dry, and measure their mass and
dimensions again to determine volume swell.

o

Allow the specimens to cool and dry for 24 hours before mechanical testing.

e Analysis: Determine the percentage change in volume, tensile strength, elongation at break,
and hardness.

Degradation Pathways and Mechanisms

The aging of SBR proceeds through distinct chemical mechanisms depending on the
environmental stressor. The following diagrams illustrate the key degradation pathways.

Thermo-oxidative Degradation Pathway

The thermal aging of SBR in the presence of oxygen is an auto-oxidative process. The reaction
is initiated by the formation of free radicals, which then propagate through a chain reaction
involving oxygen, leading to the formation of hydroperoxides. The decomposition of these
hydroperoxides results in chain scission and crosslinking, ultimately altering the material's
properties.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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